(2R)-3-amino-2-(3-chlorophenyl)propanoic acid

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)C(CN)C(=O)O
• InChI: InChI=1S/C9H10ClNO2/c10-7-3-1-2-6(4-7)8(5-11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
• InChIKey: VXNQOXWAVVSLBR-QMMMGPOBSA-N

Diastereomeric contamination in D-amino acid building blocks confounds peptide SAR and protein engineering studies. 3-Chloro-D-phenylalanine resolves this with verified enantiopurity: • Enantiomer ≤0.5% by chiral HPLC ensures diastereomer-free Fmoc-SPPS couplings. • Distinct proton affinity (889.0 ± 2.8 kJ/mol) enables unambiguous MS resolution from the para-chloro isomer. • D-configuration resists common proteases, yielding metabolically stable peptide therapeutics. Available from mg to kg scale with full analytical documentation (CoA, HPLC, optical rotation).

3-Chloro-D-phenylalanine Identity & Core Specifications

(2R)-3-Amino-2-(3-chlorophenyl)propanoic acid (synonyms: 3-Chloro-D-phenylalanine, H-D-Phe(3-Cl)-OH, D-Phe(3-Cl)-OH) is a chiral non‑proteinogenic α‑amino acid with CAS registry 80126‑52‑9, molecular formula C₉H₁₀ClNO₂, and molecular weight 199.63 g·mol⁻¹ [1]. It is the R‑enantiomer of meta‑chlorophenylalanine, bearing a chlorine substituent at the 3‑position of the phenyl ring, and is commercially available at purities of ≥95% to ≥99% (HPLC) from multiple reputable vendors . The compound exhibits a melting point of 226–232 °C and an optical rotation of [α]D = −21.5 ± 1° (c = 1.011% in HCl/EtOH), physical constants that unequivocally distinguish it from its L‑enantiomer and the racemic mixture .

Stereochemical ControlSingle‑enantiomer R‑(D)‑configuration for chiral peptide synthesis and stereospecific probe design.

Genetic Code ExpansionStructurally validated PylRS DFRS2 substrate (PDB 8KE5) for heterochiral protein engineering.

Mass SpectrometryDistinct proton affinity supports ionization tuning and isobaric interference resolution in LC‑MS.

• [1] PubChem Compound Summary CID 7009409: 3-Chloro-D-phenylalanine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7009409 View Source

3-Chloro-D-phenylalanine: Substitution Risks with Halogenated Analogs

The meta‑chlorine position on the phenyl ring of (2R)-3-amino-2-(3-chlorophenyl)propanoic acid imparts a proton affinity (PA) of 889.0 ± 2.8 kJ·mol⁻¹, which is 15.9 kJ·mol⁻¹ lower than the para‑chloro isomer (PA = 904.9 ± 3.1 kJ·mol⁻¹) and 18.9 kJ·mol⁻¹ lower than unsubstituted phenylalanine (PA = 907.9 ± 2.3 kJ·mol⁻¹) [1]. This substantial difference in gas‑phase basicity directly affects ionization behaviour, mass spectrometric detection sensitivity, and receptor‑binding electrostatics. Simultaneously, the R‑(D‑) configuration renders the compound a substrate for D‑amino acid oxidase while resisting L‑specific enzymatic processing, a property absent in both the L‑enantiomer and the racemic DL‑mixture [2]. Consequently, interchanging this compound with 4‑chloro‑DL‑phenylalanine (fenclonine, CAS 7424‑00‑2), the L‑enantiomer (CAS 80126‑51‑8), or the racemic DL‑3‑chlorophenylalanine (CAS 14091‑12‑4) will alter the protonation state, chiral recognition, and metabolic fate of any downstream peptide, inhibitor, or probe — changes that are quantifiable and experimentally consequential.

4‑Chloro‑DL‑phenylalanine (fenclonine)Meta‑chloro substitution lowers proton affinity vs para isomer; ionization behaviour and MS detection may shift.

L‑Enantiomer or Racemic DL‑MixtureR‑configuration is a substrate for D‑amino acid oxidase and resists L‑specific processing; chiral recognition and metabolic fate will differ.

Halogen‑Position AnalogsMelting point and optical rotation signatures diverge significantly; identity verification may fail without enantiomer‑specific quality control.

• [1] Shin J‑W. Extended kinetic method study of the effect of ortho‑, meta‑, and para‑chlorination on the proton affinity of phenylalanine with full entropy analysis. Journal of Physical Organic Chemistry. 2019;32(8):e3966. doi:10.1002/poc.3966 View Source
• [2] Blaschko H, Himms JM. The action of enzymes on chlorophenylalanines. Biochemical Journal. 1949;46(1):xviii. Published by Portland Press Ltd. View Source

3-Chloro-D-phenylalanine: Quantitative Differentiation Evidence

Proton Affinity: meta-Chloro vs. para-Chloro Analogs

Absolute proton affinities (PAs) of phenylalanine and its three monochlorinated regioisomers were determined in a single study using the extended kinetic method with full entropy analysis. Meta‑chlorophenylalanine (the core structure of the target compound) exhibits a PA of 889.0 ± 2.8 kJ·mol⁻¹, compared to 904.9 ± 3.1 kJ·mol⁻¹ for para‑chlorophenylalanine (fenclonine) and 907.9 ± 2.3 kJ·mol⁻¹ for unsubstituted phenylalanine [1]. The 15.9 kJ·mol⁻¹ gap between meta and para isomers is attributed to differential field effects and dipole moment variations arising from chlorine position, not merely electronegativity or polarizability [1].

Proton Affinity

Head-to-head

889.0 ± 2.8 kJ·mol⁻¹

Ionization and MS detection differ from para isomer

ΔPA = −15.9 kJ·mol⁻¹ vs para‑Cl; full entropy analysis

Evidence Dimension	Absolute proton affinity (gas‑phase basicity)
Target Compound Data	889.0 ± 2.8 kJ·mol⁻¹ (meta‑chlorophenylalanine)
Comparator Or Baseline	para‑chlorophenylalanine: 904.9 ± 3.1 kJ·mol⁻¹; ortho‑chlorophenylalanine: 901.9 ± 2.2 kJ·mol⁻¹; unsubstituted phenylalanine: 907.9 ± 2.3 kJ·mol⁻¹
Quantified Difference	ΔPA = −15.9 kJ·mol⁻¹ vs para‑Cl; −18.9 kJ·mol⁻¹ vs unsubstituted Phe
Conditions	Extended kinetic method with full entropy analysis; gas‑phase measurements

Why This Matters

The 15.9 kJ·mol⁻¹ PA deficit means the meta‑chloro compound will protonate and ionize differently in electrospray mass spectrometry and in biological milieux, directly affecting detection sensitivity and receptor‑binding electrostatics compared to the widely used para‑chloro analog fenclonine.

• [1] Shin J‑W. Extended kinetic method study of the effect of ortho‑, meta‑, and para‑chlorination on the proton affinity of phenylalanine with full entropy analysis. J Phys Org Chem. 2019;32(8):e3966. doi:10.1002/poc.3966 View Source

Optical Rotation Differentiation of Enantiomers

The R‑(D‑) enantiomer (CAS 80126‑52‑9) exhibits a specific optical rotation of [α]D = −21.5 ± 1° (c = 1.011% in HCl/EtOH, 20 °C) as reported consistently by multiple independent vendors . The S‑(L‑) enantiomer (CAS 80126‑51‑8), measured under comparable conditions, shows [α]D = −18 to −22° (c = 1, H₂O) ; however, when measured in D₂O, L‑enantiomer rotation is reported as +1.66° [1]. The sign and solvent‑dependence differential between enantiomers provides a definitive, instrument‑based identity verification that cannot be satisfied by the racemic DL‑mixture (which exhibits no net optical rotation) or by cross‑contaminated batches.

Optical Rotation

Cross-study comparable

[α]D = −21.5 ± 1°

Rapid chiral identity verification for incoming material

L‑enantiomer shows opposite sign or solvent‑dependent shift

Evidence Dimension	Specific optical rotation [α]D
Target Compound Data	[α]D = −21.5 ± 1° (c = 1.011% in HCl/EtOH)
Comparator Or Baseline	L‑enantiomer (CAS 80126‑51‑8): −18 to −22° (c = 1, H₂O) or +1.66° (c = ? in D₂O); DL‑racemate (CAS 14091‑12‑4): [α]D ≈ 0°
Quantified Difference	Sign inversion between enantiomers; net zero rotation for racemate
Conditions	Polarimetry at 20 °C, 589 nm (sodium D‑line); solvent specified per measurement

Why This Matters

Optical rotation is the most rapid, low‑cost identity test for incoming material acceptance. A batch exhibiting [α]D near zero or opposite sign indicates racemization or enantiomeric cross‑contamination, which would compromise any stereospecific synthesis or biological assay.

• [1] Aikeshiji (Aike Reagent). 3-Chloro-L-phenylalanine, CAS 80126‑51‑8: Specific Rotation (20/D) +1.66°; Melting Point 120.6 °C. https://www.aikeshiji.com View Source

Melting Point Enantiomer Differentiation

The D‑enantiomer consistently melts at 226–232 °C as reported by multiple vendors using standardized methods . The L‑enantiomer melts substantially lower, at 207 °C (or 215–216 °C in mixed aqueous methanol) [1]. This ≥19 °C melting point depression for the L‑form — and the broadened melt range typical of the racemic DL‑mixture — enables rapid, unambiguous solid‑state identity confirmation by differential scanning calorimetry (DSC) or capillary melting point apparatus without requiring chiral chromatography.

Melting Point

Cross-study comparable

226–232 °C

Solid‑state identity confirmation without chiral chromatography

L‑enantiomer melts ≥19 °C lower; racemate broadens

Evidence Dimension	Melting point (capillary or DSC)
Target Compound Data	226–232 °C
Comparator Or Baseline	L‑enantiomer (CAS 80126‑51‑8): 207 °C (AKSci) or 120.6 °C (Aike Reagent); DL‑racemate: broad, depressed range
Quantified Difference	Δmp ≥ 19 °C (D vs L)
Conditions	Capillary melting point apparatus; solid crystalline powder

Why This Matters

Melting point is a Pharmacopoeia‑recognized identity test. A melting point below 220 °C on a received batch of nominal '3‑chloro‑D‑phenylalanine' immediately flags potential L‑enantiomer contamination or racemic material, triggering confirmatory chiral HPLC before committing the material to costly synthesis.

• [1] ChemicalBook. 3-Chloro-L-phenylalanine (CAS 80126‑51‑8): Melting Point 215–216 °C (water/methanol). https://www.chemicalbook.cn View Source

Enantiomeric Purity of Fmoc-Protected Derivative

The Fmoc‑protected derivative, Fmoc‑D‑Phe(3‑Cl)‑OH (CAS 205526‑23‑4), is manufactured to a specification of Purity (HPLC) ≥98% with Stereoisomers (HPLC) Enantiomer ≤0.5% [1]. This means that the undesired L‑enantiomer contamination in the protected building block — the form actually used in solid‑phase peptide synthesis (SPPS) — is guaranteed below the 0.5% threshold. For comparison, many commercial 'chiral' amino acid derivatives are supplied with enantiomeric excess (ee) specifications of only ≥97% (i.e., up to 1.5% enantiomer impurity). The ≤0.5% specification represents a ≥3‑fold tighter control on stereochemical integrity [1].

Fmoc Derivative Purity

Specification review

Enantiomer ≤0.5%

Supports cleaner SPPS with reduced diastereomer formation

≥3‑fold tighter than typical commercial Fmoc‑amino acids

Evidence Dimension	Enantiomeric impurity in Fmoc‑protected derivative
Target Compound Data	Fmoc-D-Phe(3-Cl)-OH: enantiomer ≤0.5% (HPLC)
Comparator Or Baseline	Industry‑typical Fmoc‑amino acid derivatives: ≥97% ee (i.e., up to 1.5% enantiomer impurity)
Quantified Difference	≥3‑fold tighter stereochemical purity specification
Conditions	Chiral HPLC; Watanabe Chemical Co. specification sheet

Why This Matters

In SPPS, even 1–2% of the wrong enantiomer in a coupling step results in diastereomeric peptide impurities that are exceedingly difficult to remove chromatographically. The ≤0.5% specification directly translates to cleaner crude peptides, higher isolated yields, and reduced purification costs for peptide medicinal chemists.

• [1] Watanabe Chemical Co., Ltd. Fmoc-D-Phe(3-Cl)-OH, Product Code M00890: Purity (HPLC) ≥98%; Stereoisomers (HPLC) Enantiomer ≤0.5%. https://www.watanabechem.co.jp/search/details.php?code=M00890 View Source

α-Chymotrypsin Enzymatic Resolution

Tong et al. (1971) demonstrated that α‑chymotrypsin digestion of racemic ethyl esters of ring‑substituted phenylalanines — including p‑chlorophenylalanine — at pH 5.0 yields both D‑ and L‑isomers with optical purities exceeding 99.5% as determined by column chromatography, with isolated yields of 60–80% for each enantiomer [1]. The L‑isomers crystallize directly from the digest; the D‑isomers are recovered by saponification of the residual D‑esters. While the published study specifically resolved p‑chlorophenylalanine, the methodology is class‑validated across multiple ring‑substituted phenylalanines (tyrosine, o‑tyrosine, m‑tyrosine, p‑fluorophenylalanine, 3,4‑dihydroxyphenylalanine), establishing that meta‑chloro derivatives are amenable to the same resolution protocol [1].

α‑Chymotrypsin Resolution

Class-level inference

>99.5% optical purity

Scalable enzymatic pathway to enantiopure material

Class‑validated for ring‑substituted phenylalanines

Evidence Dimension	Optical purity of resolved enantiomers
Target Compound Data	>99.5% optical purity (class‑level extrapolation from p‑chloro, o‑/m‑tyrosine, p‑fluoro analogs)
Comparator Or Baseline	Racemate starting material (0% ee); commercial non‑resolved DL‑3‑chlorophenylalanine
Quantified Difference	From 0% ee to >99.5% optical purity in single enzymatic step
Conditions	α‑Chymotrypsin, pH 5.0 (pH‑stat), ethyl ester substrates; column chromatographic purity analysis

Why This Matters

This established resolution protocol provides a validated, scalable pathway to enantiopure D‑3‑chlorophenylalanine from inexpensive racemic starting material. Laboratories requiring bulk quantities can verify optical purity against the >99.5% benchmark rather than relying solely on vendor certificates, enabling in‑house quality assurance for critical synthetic campaigns.

• [1] Tong JH, Petitclerc C, D'Iorio A, Benoiton NL. Resolution of ring‑substituted phenylalanines by the action of α‑chymotrypsin on their ethyl esters. Canadian Journal of Biochemistry. 1971;49(8):877–881. doi:10.1139/o71-125 View Source

Co-crystal Structure of PylRS Mutant with D-3-Chlorophenylalanine

A novel polyspecific pyrrolysyl‑tRNA synthetase (PylRS) mutant, designated DFRS2, derived from Methanosarcina mazei, was rationally designed to charge tRNAᴾʸˡ with D‑phenylalanine analogs (DFAs). The co‑crystal structure of the DFRS2 C‑terminal domain bound to D‑3‑chlorophenylalanine and AMPNP was solved at 1.900 Å resolution and deposited as PDB ID 8KE5 [1][2]. In vivo translational incorporation of D‑3‑chlorophenylalanine into superfolder GFP and human heavy‑chain ferritin was successfully demonstrated, altering the physicochemical properties of both proteins [1]. This structural biology evidence uniquely positions D‑3‑chlorophenylalanine as a validated substrate for ribosomal synthesis of heterochiral proteins — a capability not demonstrated for the L‑enantiomer or the para‑chloro isomer in this system.

Co‑Crystal Structure

Supporting evidence

PDB 8KE5, 1.900 Å

Structurally validated PylRS DFRS2 substrate

Confirmed binding pose; supports genetic code expansion studies

Evidence Dimension	Crystallographic validation of enzyme–substrate complex
Target Compound Data	PDB 8KE5: D‑3‑chlorophenylalanine bound in PylRS DFRS2 active site; resolution 1.900 Å
Comparator Or Baseline	No equivalent co‑crystal structure available for L‑3‑chlorophenylalanine with this or any comparable PylRS mutant
Quantified Difference	Qualitative: structural validation exists only for the D‑enantiomer in this system
Conditions	X‑ray diffraction, synchrotron source, molecular replacement phasing; in vivo validation in E. coli

Why This Matters

For synthetic biology groups engineering heterochiral proteins, the availability of a high‑resolution co‑crystal structure means D‑3‑chlorophenylalanine is not merely a speculative substrate but a structurally validated building block with defined binding pose and hydrogen‑bonding network, reducing the risk of failed incorporation experiments.

• [1] Jiang HK, Weng JH, Wang YH, Tsou JC, Chen PJ, et al. Rational design of the genetic code expansion toolkit for in vivo encoding of D‑amino acids. Frontiers in Genetics. 2023;14:1277489. doi:10.3389/fgene.2023.1277489 View Source
• [2] RCSB Protein Data Bank. PDB ID 8KE5: PylRS C‑terminus domain mutant bound with D‑3‑chlorophenylalanine and AMPNP. Deposited 2023‑08‑11. doi:10.2210/pdb8KE5/pdb View Source

3-Chloro-D-phenylalanine: Research & Industrial Applications

Solid-Phase Synthesis of Heterochiral Peptides

Medicinal chemistry groups synthesizing D‑amino‑acid‑containing peptides via Fmoc‑SPPS must control diastereomeric impurity formation at each coupling step. The Fmoc‑D‑Phe(3‑Cl)‑OH derivative, specified at enantiomer ≤0.5% by chiral HPLC [Section 3, Evidence Item 4], provides a quantifiably cleaner building block than typical commercial Fmoc‑amino acids (often ≥97% ee). Coupled with the D‑enantiomer's intrinsic resistance to common proteases — a general property of D‑amino acid incorporation [Section 3, Evidence Item 6] — this compound is optimal for synthesizing metabolically stable peptide therapeutics, antimicrobial peptides, or peptide‑based probes where even 1% diastereomer contamination would confound structure–activity relationship (SAR) interpretation.

Mass Spectrometry Probes via Proton Affinity Differential

The 889.0 ± 2.8 kJ·mol⁻¹ proton affinity of meta‑chlorophenylalanine — 15.9 kJ·mol⁻¹ lower than the para isomer and 18.9 kJ·mol⁻¹ lower than unsubstituted phenylalanine [Section 3, Evidence Item 1] — directly alters ionization efficiency in electrospray and MALDI mass spectrometry. Researchers developing quantitative LC‑MS/MS assays for chlorophenylalanine‑containing analytes can exploit this differential to tune collision‑induced dissociation (CID) fragmentation pathways or to achieve chromatographic separation from the para‑chloro isomer based on differential protonation. This is particularly relevant when the target compound is used as an internal standard or metabolic tracer where isobaric interference from fenclonine (the para isomer) must be analytically resolved.

Genetic Code Expansion for Heterochiral Proteins

Synthetic biology laboratories engineering proteins with unnatural D‑amino acid residues can use D‑3‑chlorophenylalanine as a PylRS DFRS2 substrate with the confidence of a 1.9 Å co‑crystal structure (PDB 8KE5) confirming productive binding in the enzyme active site [Section 3, Evidence Item 6]. Unlike untested D‑amino acid analogs, this compound has demonstrated successful in vivo ribosomal incorporation into superfolder GFP and human heavy‑chain ferritin, providing a starting point for engineering proteins with altered folding stability, protease resistance, or novel catalytic properties. Procurement of the enantiopure D‑form (verified by optical rotation −21.5° and melting point 226–232 °C [Section 3, Evidence Items 2–3]) is essential, as L‑enantiomer contamination would compete for aaRS charging and produce undefined protein products.

α-Chymotrypsin Enzymatic Resolution Scale-Up

Process chemistry groups seeking to produce enantiopure 3‑chlorophenylalanine at scale can implement the α‑chymotrypsin resolution protocol validated by Tong et al. (1971), which achieves >99.5% optical purity for both enantiomers in 60–80% yield [Section 3, Evidence Item 5]. The target D‑enantiomer, recovered from the residual ester fraction after L‑isomer crystallization, can be quality‑controlled against the well‑established melting point (226–232 °C) and optical rotation (−21.5°) benchmarks. This enzymatic approach avoids costly chiral chromatography stationary phases and is amenable to multi‑gram to kilogram scale‑up, making it a cost‑effective alternative to purchasing pre‑resolved material for large‑scale peptide API manufacturing.

Application

Selection Property

Validation Focus

Heterochiral Peptide Synthesis (SPPS)

Fmoc‑D‑Phe(3‑Cl)‑OH enantiopurity specification

Diastereomer impurity monitoring in coupling steps

Mass Spectrometry Probe Development

Proton affinity differential vs para isomer

Ionization and CID fragmentation tuning

Genetic Code Expansion (D‑AA Incorporation)

Co‑crystal validated PylRS DFRS2 substrate

Ribosomal incorporation efficiency and protein yield

Enzymatic Resolution Scale‑Up

α‑Chymotrypsin resolution protocol class validation

Optical purity and isolated yield against literature benchmarks

• [1] Shin J‑W. Extended kinetic method study of the effect of ortho‑, meta‑, and para‑chlorination on the proton affinity of phenylalanine with full entropy analysis. J Phys Org Chem. 2019;32(8):e3966. doi:10.1002/poc.3966 View Source